2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]decan-3-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C17H21N3O4/c1-2-12-3-5-13(6-4-12)18-14(21)11-20-15(22)17(19-16(20)23)7-9-24-10-8-17/h3-6H,2,7-11H2,1H3,(H,18,21)(H,19,23)
• InChI Key: YXYQSFCAYJQGCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3(CCOCC3)NC2=O
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

The compound is a derivative of diazaspiro[4.5]decane. Spiro compounds are a class of organic compounds with a unique structure consisting of two or more rings that share a single atom. The diazaspiro[4.5]decane structure indicates that the compound contains a spiro junction of a decane (10 carbon atoms) and a diaza (two nitrogen atoms) ring.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds, such as 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives, have been synthesized for pharmacological activity studies. The synthesis often involves reactions with substituted aryl halides in the presence of a palladium catalyst.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of the diazaspiro[4.5]decane core. This core consists of a ten-membered carbon ring (decane) and a two-membered nitrogen ring (diazaspiro), sharing a single atom.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antimicrobial Activity : Researchers have explored the compound’s potential as an antimicrobial agent. .
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Future Directions

Future research could focus on further understanding the pharmacological activity of this compound and its derivatives, particularly their potential anticonvulsant effects. Additionally, more detailed studies on the synthesis, molecular structure, and chemical properties of this compound could provide valuable insights.